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Compound of Interest

Compound Name: Cabergoline isomer-d6

Cat. No.: B12419037 Get Quote

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and

experimental considerations for Cabergoline-d6. This deuterated analog of Cabergoline serves

as a critical internal standard for the quantitative analysis of the active pharmaceutical

ingredient in complex biological matrices. This document is intended to be a vital resource for

laboratory personnel, ensuring safe handling and accurate experimental application.

Compound Identification and Properties
Cabergoline-d6 is a synthetic ergoline derivative and a potent dopamine D2 receptor agonist.

The deuterium labeling provides a distinct mass signature, making it an ideal internal standard

for mass spectrometry-based analytical methods.
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Property Value Reference

Chemical Name

N-[3-((dimethyl-

d3)amino)propyl]-N-

[(ethylamino)carbonyl]-6-(2-

propen-1-yl)-ergoline-8β-

carboxamide

[1]

CAS Number 2738376-76-4 [1]

Molecular Formula C₂₆H₃₁D₆N₅O₂ [1]

Molecular Weight 457.6 g/mol [1]

Appearance
Typically supplied as a solution

in acetonitrile
[1]

Solubility
Soluble in acetonitrile and

DMSO
[1]

Storage
Store at -20°C for long-term

stability.
[1]

Stability
Stable for at least 2 years

when stored correctly.
[1]

Hazard Identification and Safety Precautions
The primary hazards associated with Cabergoline-d6, as it is commonly supplied, are related to

the solvent, acetonitrile. Acetonitrile is a flammable liquid and is harmful if swallowed, in contact

with skin, or if inhaled.

GHS Hazard Classification (for Cabergoline-d6 in Acetonitrile):
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.

Signal Word: Danger

Hazard Pictograms:

Flame (GHS02)

Exclamation Mark (GHS07)

Handling Precautions
Due to the hazards of acetonitrile, all handling of Cabergoline-d6 solutions should be

performed in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

Engineering Controls:

Use in a well-ventilated area with local exhaust ventilation.
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General Hygiene:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately wash with soap and water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fire and Explosion Hazards
The acetonitrile solvent is highly flammable.

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Firefighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Toxicological Information
Toxicological data for Cabergoline-d6 is limited. The information provided is primarily based on

the non-deuterated parent compound, Cabergoline. The pharmacological and toxicological

properties are expected to be very similar.
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Endpoint Data for Cabergoline

Mechanism of Action Potent dopamine D2 receptor agonist.

Acute Toxicity (Oral) Harmful if swallowed.

Carcinogenicity Not classified as a carcinogen.

Mutagenicity Not classified as a mutagen.

Teratogenicity Not classified as a teratogen.

Experimental Protocols
Cabergoline-d6 is primarily used as an internal standard in the quantitative analysis of

Cabergoline in biological samples by liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

General Workflow for Quantitative Analysis
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Caption: General workflow for the quantitative analysis of Cabergoline using Cabergoline-d6 as

an internal standard.

Detailed Method for Plasma Sample Analysis
The following is a representative protocol based on published methods for the determination of

Cabergoline in human plasma.[2]

Preparation of Calibration Standards and Quality Control Samples:

Prepare stock solutions of Cabergoline and Cabergoline-d6 in a suitable solvent (e.g.,

methanol or acetonitrile).

Serially dilute the Cabergoline stock solution to prepare calibration standards at various

concentrations.

Prepare quality control (QC) samples at low, medium, and high concentrations.

Sample Extraction:

To 1 mL of plasma sample, add a known amount of Cabergoline-d6 internal standard

solution.

Perform a liquid-liquid extraction by adding a suitable organic solvent (e.g., a mixture of n-

hexane and isoamyl alcohol).

Vortex mix and centrifuge to separate the layers.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase.

LC-MS/MS Conditions:

Chromatographic Column: A C18 reverse-phase column is typically used.
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Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic

solvent (e.g., methanol or acetonitrile).

Ionization: Electrospray ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) of the precursor-to-product ion transitions

for both Cabergoline and Cabergoline-d6.

Mechanism of Action: Dopamine D2 Receptor
Signaling
Cabergoline acts as a potent agonist at dopamine D2 receptors.[3] In the pituitary gland, this

activation inhibits the synthesis and release of prolactin. The signaling pathway involves the

inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.
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Caption: Simplified signaling pathway of Cabergoline at the dopamine D2 receptor.

Disposal Considerations
Dispose of waste in accordance with all applicable federal, state, and local regulations. The

acetonitrile solution is a hazardous waste and must be disposed of accordingly.

This guide is intended for informational purposes for trained laboratory personnel. Always refer

to the specific Safety Data Sheet provided by the manufacturer before handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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